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Compound of Interest

Compound Name: Fmoc-Met(O)-OH

Cat. No.: B557413

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed protocol for the safe disposal of Fmoc-Met(O)-OH (N-a-Fmoc-L-
methionine sulfoxide), a common reagent in solid-phase peptide synthesis. Adherence to these
procedures is essential to mitigate risks and ensure regulatory compliance.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the material safety data
sheet (MSDS) for Fmoc-Met(O)-OH.[1] While specific hazard classifications can vary, it is
prudent to handle this compound with a high degree of caution. Key safety measures include:

o Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize the potential for inhalation of dust or aerosols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat. In situations
where dust generation is likely, a NIOSH-approved respirator is recommended.

o General Hygiene: Avoid contact with skin and eyes.[2] Eating, drinking, and smoking are
strictly prohibited in areas where the chemical is handled. Always wash hands thoroughly
after handling the material.[2][3]

Quantitative Data Summary
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The following table summarizes key safety and disposal information for Fmoc-Met(O)-OH and
related compounds.

Parameter Information

) N-a-(9-Fluorenylmethoxycarbonyl)-L-methionine
Chemical Name

sulfoxide
CAS Number 76265-70-8
Molecular Formula C20H21NO5S
Molecular Weight 387.45 g/mol

H315 (Causes skin irritation), H319 (Causes
GHS Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray),
] P305+P351+P338 (IF IN EYES: Rinse
Precautionary Statements ] ) ]
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing)

Storage Temperature 2-8°C, sealed in a dry environment

) ] ) Treat as hazardous chemical waste. Do not
Disposal Consideration ) ) )
dispose of down the drain or in regular trash.

Note: Hazard classifications and precautionary statements are based on available data for
Fmoc-Met(O)-OH and may vary by supplier. Always refer to the specific SDS for the product in
use.

Detailed Disposal Protocol

The primary principle for the disposal of Fmoc-Met(0O)-OH and associated waste is to manage
it as hazardous chemical waste.[4][5] This includes unused or expired product, contaminated
materials such as weigh boats, gloves, and pipette tips, and any spill cleanup debris.
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Step 1: Waste Segregation

Proper segregation is the first and most critical step in the disposal process.

e Hazardous Waste Designation: All materials contaminated with Fmoc-Met(O)-OH must be
classified as hazardous chemical waste.[4]

e Avoid Mixing: Do not mix Fmoc-Met(O)-OH waste with other waste streams, particularly
incompatible chemicals. For instance, basic waste streams should not be mixed with acidic
waste to prevent potentially violent chemical reactions.[5]

Step 2: Containerization

The choice of a suitable waste container is essential for safe storage and disposal.

» Dedicated Container: Use a dedicated, clearly labeled hazardous waste container for the
collection of solid Fmoc-Met(O)-OH waste.[4][5]

o Compatible Material: The container should be constructed of a material compatible with the
chemical, such as a high-density polyethylene (HDPE) container.[4]

e Secure Lid: Ensure the container has a secure, leak-proof lid and is in good condition.[4]

Step 3: Waste Accumulation and Storage

Proper storage of the hazardous waste container is crucial to maintain a safe laboratory
environment.

» Designated Area: Store the hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[4]

o Safe Location: The SAA should be located at or near the point of waste generation and be
under the control of laboratory personnel. The storage area must be secure and away from
drains, heat sources, and direct sunlight.[4]

Step 4: Disposal and Pickup

Final disposal must be conducted in accordance with all applicable regulations.
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o Prohibited Disposal Methods: Under no circumstances should Fmoc-Met(O)-OH be
disposed of down the drain or in the regular trash.[4][5]

o Waste Pickup: Follow all institutional procedures for hazardous waste pickup requests.

Step 5: Decontamination of Empty Containers

Empty containers that previously held Fmoc-Met(O)-OH must be managed as hazardous
waste unless properly decontaminated.[4]

Triple-Rinsing: To decontaminate an empty container, triple-rinse it with a solvent capable of
dissolving the compound, such as methanol or acetonitrile.[4]

e Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of
as hazardous chemical waste.[4]

o Final Disposal of Container: After triple-rinsing, the container can typically be disposed of as
non-hazardous waste. However, it is essential to confirm this with your institution's
Environmental Health & Safety (EH&S) guidelines.[4]

o Label Defacement: Deface all hazardous labels on the rinsed container before its final
disposal.[4]

Visual Workflow and Logical Relationships

To further clarify the disposal process, the following diagrams illustrate the key decision points
and workflows.
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Fmoc-Met(O)-OH Disposal Workflow

(Start: Fmoc-Met(O)-OH Waste Generatior)

:

Gegregate as Hazardous Chemical Waste)

:

Containerize in Labeled, Compatible Container

:

Store in Designated Satellite Accumulation Area

:

Grrange for Hazardous Waste Pickur)

(End: Proper DisposaD

Click to download full resolution via product page

Caption: A high-level overview of the Fmoc-Met(O)-OH disposal process.
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Empty Container Decontamination

[Start: Empty Fmoc-Met(O)-OH ContaineD

E’riple-Rinse with Appropriate Solvena

[Collect Rinsate as Hazardous Waste] Deface Hazardous Labels on ContaineD

i

Gispose of Container as Non-Hazardous Waste (Confirm with EH&SD

i

[End: Decontaminated Container DisposaD

Click to download full resolution via product page

Caption: Step-by-step process for decontaminating empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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